Cas no 1094463-26-9 (3-chloroimidazo[1,2-a]pyridin-6-amine)

• Product Name: 3-chloroimidazo[1,2-a]pyridin-6-amine
• CAS No: 1094463-26-9
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD11655112
• CID: 2089116
• PubChem ID: 43175806
• Update Time: 2025-10-29

3-chloroimidazo[1,2-a]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-hydroxy-1H-indazole
• 3-?chloro-Imidazo[1,?2-?a]?pyridin-?6-?amine
• Imidazo[1,​2-​a]​pyridin-​6-​amine, 3-​chloro-
• 6-Amino-3-chloroimidazo[1,2-a]pyridine
• 3-chloroimidazo[1,2-a]pyridin-6-amine
• TRA0048876
• SY031795
• imidazo[1,2-a]pyridin-6-amine,3-chloro-
• IMidazo[1,2-a]pyridin-6-aMine, 3-chloro-
• AC1767
• AKOS009390214
• CS-0099620
• DA-25550
• CS-11862
• EN300-150259
• 6-Amino-3-chloroimidazo[1 pound not2-a]pyridine
• MFCD11655112
• 1094463-26-9

• MDL： MFCD11655112
• Inchi： 1S/C7H6ClN3/c8-6-3-10-7-2-1-5(9)4-11(6)7/h1-4H,9H2
• InChI Key： QDLZPNPPBRGUDJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=CC(=CN21)N

Computed Properties

• Exact Mass: 167.02500
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3
• XLogP3: 2

Experimental Properties

• PSA: 43.32000
• LogP: 2.15110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3-chloroimidazo[1,2-a]pyridin-6-amine

3-Chloroimidazo[1,2-a]pyridin-6-amine: A Comprehensive Overview

The compound with CAS No. 1094463-26-9, commonly referred to as 3-chloroimidazo[1,2-a]pyridin-6-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their unique structural properties and diverse applications. The imidazo[1,2-a]pyridine scaffold is particularly interesting due to its aromaticity and potential for functionalization, making it a valuable building block in drug discovery and advanced material synthesis.

Recent studies have highlighted the importance of 3-chloroimidazo[1,2-a]pyridin-6-amine in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for bioactive compounds, particularly in the context of anti-cancer drug design. The presence of the chlorine substituent at the 3-position and the amine group at the 6-position introduces unique electronic and steric properties to the molecule. These features make it an ideal candidate for exploring interactions with biological targets such as kinases and receptors.

In addition to its pharmacological applications, 3-chloroimidazo[1,2-a]pyridin-6-amine has been investigated for its potential in materials science. The molecule's ability to form stable coordination complexes has led to its use in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials exhibit exceptional surface areas and tunable pore sizes, making them promising candidates for gas storage, catalysis, and sensing applications.

From a synthetic perspective, the preparation of 3-chloroimidazo[1,2-a]pyridin-6-amine involves a multi-step process that typically begins with the synthesis of imidazo[1,2-a]pyridine derivatives. The introduction of the chlorine substituent is achieved through electrophilic substitution reactions, while the amine group is introduced via nucleophilic aromatic substitution or reductive amination. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

The structural versatility of 3-chloroimidazo[1,2-a]pyridin-6-amine also makes it a valuable tool in organic synthesis research. Chemists have exploited its reactivity to develop new methodologies for constructing complex molecular architectures. For instance, the molecule has been used as a starting material for the synthesis of heterocyclic compounds with multiple functional groups, which are highly sought after in drug discovery programs.

Moreover, computational studies have provided deeper insights into the electronic properties of 3-chloroimidazo[1,2-a]pyridin-6-amine. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-conjugation across its aromatic system, contributing to its stability and reactivity. These findings have been instrumental in guiding experimental efforts to optimize its synthetic routes and explore its applications further.

In conclusion, 3-chloroimidazo[1,2-a]pyridin-6-amine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic research and industrial applications.